Cas no 1422023-46-8 (1-Pentyl-1H-imidazole-4-carboxylic acid)

• Product Name: 1-Pentyl-1H-imidazole-4-carboxylic acid
• CAS No: 1422023-46-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5045996
• Update Time: 2023-08-25

1-Pentyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-pentyl-1H-imidazole-4-carboxylic acid
• 1-pentylimidazole-4-carboxylic acid
• 1-Pentyl-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-2-3-4-5-11-6-8(9(12)13)10-7-11/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： XKYKHNNHZSNVFJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)CCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles